Cas no 14947-51-4 (Bis(1,3-dithian-2-yl)methane)

• Product Name: Bis(1,3-dithian-2-yl)methane
• CAS No: 14947-51-4
• MF: C₉H₁₆S₄
• MW: 252.483337402344
• CID: 184787
• PubChem ID: 280722
• Update Time: 2025-10-21

Bis(1,3-dithian-2-yl)methane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane,2,2'-methylenebis-
• 2-(1,3-dithian-2-ylmethyl)-1,3-dithiane
• BIS(1,3-DITHIAN-2-YL)METHANE
• 1,3-Dithiane,2,2'-methylenebis
• 2,2'-methanediylbis(1,3-dithiane)
• 2,2'-METHYLENEBIS-1,3-DITHIANE
• 2,2'-Methylenebis-m-dithiane
• Bis-2-(1,3-dithianyl)-methan
• bis-2-(1,3-dithianyl)methane
• malonaldehyde bis(propylene dithioacetal)
• NSC 132850
• DTXSID70299782
• FT-0663275
• cent'-Pentachloro-2-xylene
• 1,3-Dithiane, 2,2'-methylenebis-
• 2,2'-Methylenebis(1,3-dithiane)
• NSC132850
• FT-0663276
• 14947-51-4
• J-008592
• FT-0663277
• BIS-(1,3-DITHIAN-2-YL)METHANE
• AKOS024331659
• cent',
• NSC-132850
• cent,
• Bis(1,3-dithian-2-yl)methane

• Inchi： 1S/C9H16S4/c1-3-10-8(11-4-1)7-9-12-5-2-6-13-9/h8-9H,1-7H2
• InChI Key： DCJKPLNHQJEQOL-UHFFFAOYSA-N
• SMILES： S1CCCSC1CC1SCCCS1

Computed Properties

• Exact Mass: 252.01300
• Monoisotopic Mass: 252.013483
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• XLogP3: 3.8

Experimental Properties

• Density: 1.234
• Melting Point: 112-113°C
• Boiling Point: 403.6°Cat760mmHg
• Flash Point: 283.8°C
• Refractive Index: 1.624
• PSA: 101.20000
• LogP: 3.76890

Additional information on Bis(1,3-dithian-2-yl)methane

Bis(1,3-Dithian-2-Yl)Methane: A Comprehensive Overview

Bis(1,3-dithian-2-yl)methane, also known by its CAS number 14947-51-4, is a unique organic compound with significant applications in various fields. This compound is characterized by its sulfur-containing ring structure, which imparts distinctive chemical properties. The molecule consists of two 1,3-dithiane rings connected via a central methylene group, making it a dimeric structure with potential for versatile reactivity.

Recent studies have highlighted the importance of 1,3-dithiane derivatives in modern chemistry. These compounds are known for their stability and ability to participate in a wide range of chemical reactions. Bis(1,3-dithian-2-yl)methane has been particularly noted for its role in the synthesis of advanced materials and pharmaceuticals. Its ability to act as a sulfur source in various reactions makes it a valuable compound in both academic and industrial settings.

The synthesis of Bis(1,3-dithian-2-yl)methane typically involves the reaction of thiols with appropriate electrophiles under controlled conditions. This process often requires precise stoichiometry and careful monitoring to ensure high yield and purity. Researchers have explored various synthetic pathways to optimize the production of this compound, including the use of microwave-assisted synthesis and catalytic methods.

In terms of applications, Bis(1,3-dithian-2-yl)methane has found utility in the field of polymer chemistry. Its sulfur atoms can serve as cross-linking agents, enhancing the mechanical properties of polymers. Additionally, this compound has been investigated for its potential in drug delivery systems due to its biocompatibility and controlled release capabilities.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Bis(1,3-dithian-2-yl)methane. Quantum mechanical calculations have revealed that the molecule exhibits unique electronic properties, which can be exploited for applications in electronics and optoelectronics. These findings have opened new avenues for research into sulfur-based materials with tailored functionalities.

The environmental impact of Bis(1,3-dithian-2-yl)methane has also been a topic of interest. Studies have shown that this compound is biodegradable under certain conditions, making it a more sustainable alternative to traditional materials. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Bis(1,3-dithian-2-yl)methane (CAS No. 14947-51-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and sulfur-containing structure make it an attractive candidate for both fundamental research and industrial applications. As new studies continue to emerge, this compound is expected to play an increasingly important role in the development of advanced materials and technologies.